Cas no 2228401-10-1 (2-amino-1-(2,2-dimethylthiolan-3-yl)ethan-1-ol)

• Product Name: 2-amino-1-(2,2-dimethylthiolan-3-yl)ethan-1-ol
• CAS No: 2228401-10-1
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 6509023
• PubChem ID: 165610574
• Update Time: 2025-05-19

2-amino-1-(2,2-dimethylthiolan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,2-dimethylthiolan-3-yl)ethan-1-ol
• 2228401-10-1
• EN300-1735045

• Inchi： 1S/C8H17NOS/c1-8(2)6(3-4-11-8)7(10)5-9/h6-7,10H,3-5,9H2,1-2H3
• InChI Key： MJCLUXBMSJHBMX-UHFFFAOYSA-N
• SMILES： S1CCC(C(CN)O)C1(C)C

Computed Properties

• Exact Mass: 175.10308534g/mol
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-amino-1-(2,2-dimethylthiolan-3-yl)ethan-1-ol

Introduction to 2-amino-1-(2,2-dimethylthiolan-3-yl)ethan-1-ol (CAS No. 2228401-10-1)

2-amino-1-(2,2-dimethylthiolan-3-yl)ethan-1-ol, identified by the chemical identifier CAS No. 2228401-10-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and as a building block for more complex molecular architectures. The presence of both amino and thiol functionalities makes it a versatile intermediate, facilitating diverse chemical transformations that are pivotal in the synthesis of bioactive molecules.

The structural framework of 2-amino-1-(2,2-dimethylthiolan-3-yl)ethan-1-ol consists of an ethanol backbone substituted with a thiolated cyclic structure derived from 2,2-dimethylthiolane. This configuration imparts unique reactivity, making it a valuable candidate for further functionalization. The compound’s ability to participate in nucleophilic substitution reactions, as well as its stability under various reaction conditions, positions it as a promising candidate for use in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that exhibit both pharmacological activity and structural novelty. 2-amino-1-(2,2-dimethylthiolan-3-yl)ethan-1-ol fits into this category, as its structural motif is not commonly found in existing pharmacophores. This uniqueness suggests that it may serve as a scaffold for the discovery of new therapeutic agents. The compound’s dual functionality—amino and thiol—allows for the facile introduction of additional pharmacophoric elements, enabling the design of molecules with tailored biological properties.

One of the most compelling aspects of 2-amino-1-(2,2-dimethylthiolan-3-yl)ethan-1-ol is its potential role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The thiol group in this compound can be used to form disulfide bonds, which are critical structural elements in many natural products and biologically active peptides. By incorporating this moiety into synthetic strategies, researchers can create peptidomimetics with enhanced stability and improved pharmacokinetic profiles.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design. CAS No. 2228401-10-1 provides a unique structural scaffold that can be modified to target specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The ability to fine-tune the electronic and steric properties of the molecule through strategic functionalization makes it an attractive candidate for further exploration.

Recent advancements in computational chemistry have also enhanced the utility of 2-amino-1-(2,2-dimethylthiolan-3-yl)ethan-1-ol as a starting point for drug discovery. Molecular modeling studies have demonstrated that modifications to this scaffold can lead to compounds with improved binding affinity to target proteins. These studies leverage high-throughput virtual screening techniques to identify promising candidates for experimental validation. The integration of experimental data with computational predictions has accelerated the process of identifying lead compounds derived from this molecular motif.

The synthesis of CAS No. 2228401-10-1 presents an interesting challenge due to its complex structural features. However, recent developments in synthetic methodology have made it more accessible than previously thought. Catalytic processes and asymmetric transformations have enabled chemists to construct this molecule with high efficiency and selectivity. These advances not only facilitate research but also lower the barrier to entry for academic and industrial laboratories interested in exploring its potential.

In conclusion, 2-amino-1-(2,2-dimethylthiolan-3-yl)ethan-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable intermediate for the synthesis of bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.